Magnesium Magnesium Magnesium appears as a light silvery metal. The more finely divided material reacts with water to liberate hydrogen, a flammable gas, though this reaction is not as vigorous as that of sodium or lithium with water. In finely divided forms is easily ignited. Burns with an intense white flame. Can be wax coated to render magnesium as nonreactive.
Magnesium is classified as an alkaline earth metal and has 2 hydration shells. The element can be found in abundance in the hydrosphere and in mineral salts such as dolomite and magnesium carbonate. Common dietary sources of magnesium include nuts (cashews, peanuts, almonds), beans, bananas, apples, carrots, broccoli, and leafy greens. Magnesium is an important enzyme cofactor and is essential to several metabolic processes. Further, the mineral helps regulate blood pressure and is necessary for RNA, DNA and protein synthesis among several other functions. Despite the importance of magnesium and its availability via several food sources, an estimated 56 to 68% of adults who live in developed, western countries do not meet the recommended daily intake (RDI) of magnesium. Several factors and common behaviours reduce the availability of magnesium in the diet such as food processing and cooking vegetables (which are normally a rich source of magnesium).
Magnesium atom is an alkaline earth metal atom. It has a role as a macronutrient.
Brand Name: Vulcanchem
CAS No.: 7439-95-4
VCID: VC0044657
InChI: InChI=1S/Mg
SMILES: [Mg]
Molecular Formula: Mg
Molecular Weight: 24.305 g/mol

Magnesium

CAS No.: 7439-95-4

Reference Standards

VCID: VC0044657

Molecular Formula: Mg

Molecular Weight: 24.305 g/mol

Magnesium - 7439-95-4

CAS No. 7439-95-4
Product Name Magnesium
Molecular Formula Mg
Molecular Weight 24.305 g/mol
IUPAC Name magnesium
Standard InChI InChI=1S/Mg
Standard InChIKey FYYHWMGAXLPEAU-UHFFFAOYSA-N
Impurities COMMERCIAL MAGNESIUM IS ABOUT 99.9% PURE; CHIEF CONTAMINANTS ARE ALUMINUM, COPPER, IRON, MANGANESE, NICKEL & SILICON. MAGNESIUM OF HIGH PURITY IS OBTAINED BY DISTILLATION OF IMPURE METAL IN VACUO.
SMILES [Mg]
Canonical SMILES [Mg]
Boiling Point 2012 °F at 760 mm Hg (USCG, 1999)
1100 °C
Colorform Silvery-white metal
Hexagonal crystal structure
Density 1.74 at 68 °F (USCG, 1999)
1.738 @ 20 °C
1.7 g/cm³
Flash Point 500 °C
Melting Point 1202 °F (USCG, 1999)
651 °C
649 °C
Physical Description Magnesium appears as a light silvery metal. The more finely divided material reacts with water to liberate hydrogen, a flammable gas, though this reaction is not as vigorous as that of sodium or lithium with water. In finely divided forms is easily ignited. Burns with an intense white flame. Can be wax coated to render magnesium as nonreactive.
DryPowder; DryPowder, OtherSolid; OtherSolid; OtherSolid, Liquid
GREY POWDER.
SILVERY-WHITE METALLIC SOLID IN VARIOUS FORMS.
Description Magnesium appears as a light silvery metal. The more finely divided material reacts with water to liberate hydrogen, a flammable gas, though this reaction is not as vigorous as that of sodium or lithium with water. In finely divided forms is easily ignited. Burns with an intense white flame. Can be wax coated to render magnesium as nonreactive.
Magnesium is classified as an alkaline earth metal and has 2 hydration shells. The element can be found in abundance in the hydrosphere and in mineral salts such as dolomite and magnesium carbonate. Common dietary sources of magnesium include nuts (cashews, peanuts, almonds), beans, bananas, apples, carrots, broccoli, and leafy greens. Magnesium is an important enzyme cofactor and is essential to several metabolic processes. Further, the mineral helps regulate blood pressure and is necessary for RNA, DNA and protein synthesis among several other functions. Despite the importance of magnesium and its availability via several food sources, an estimated 56 to 68% of adults who live in developed, western countries do not meet the recommended daily intake (RDI) of magnesium. Several factors and common behaviours reduce the availability of magnesium in the diet such as food processing and cooking vegetables (which are normally a rich source of magnesium).
Magnesium atom is an alkaline earth metal atom. It has a role as a macronutrient.
Shelf Life SLOWLY OXIDIZES IN MOIST AIR.
STABLE IN ORDINARY AIR, BUT STRONGLY ATTACKED BY AIR CONTAINING SALT SPRAY
Solubility insoluble in cold water
INSOL IN COLD WATER, CHROMIUM TRIOXIDES; SOLUBLE IN MINERAL ACIDS
Insoluble but reactive in water, liberating hydrogen gas
Solubility in water: reaction
Synonyms Ecka Granules PK 31; Ecka Granules PK 51; Hypermagnesemia; Hypomagnesemia; Magnesium 100; Magnesium Shot; Magnesium Element; Magnesium Excess, Excess! must be the first term in the HMD. Consider index entry related to magnesium excess plant stress, h
Vapor Density 0.84
Vapor Pressure 1 Pa @ 428 °C
PubChem Compound 5462224
Last Modified Nov 11 2021
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